N,2-Dimethyl-3,4-dihydro-2H-thieno[2,3-e][1,2]-thiazin-4-amine 1,1-dioxide hydrochloride

• IUPAC Name: N,2-dimethyl-1,1-dioxo-3,4-dihydrothieno[2,3-e]thiazin-4-amine;hydrochloride
• InChI: InChI=1S/C8H12N2O2S2.ClH/c1-9-6-5-10(2)14(11,12)7-3-4-13-8(6)7;/h3-4,6,9H,5H2,1-2H3;1H
• InChI Key: FPNJOQPIAGRGPJ-UHFFFAOYSA-N
• Canonical SMILES: CNC1CN(S(=O)(=O)C2=C1SC=C2)C.Cl
• Molecular Formula: C8H13ClN2O2S2
• Molecular Weight: 268.8 g/mol

Description

Thieno[3,2-e][1,2]thiazine derivatives are a class of compounds that have been studied for their potential applications in various fields. For instance, they have been used in the development of heat-resistant polymer electrolytes for organic electrochromic windows.

Synthesis Analysis

The synthesis of similar compounds, such as 1,2,4-benzothiadiazine-1,1-dioxides, often involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal.

Molecular Structure Analysis

Thieno[3,2-e][1,2]thiazine derivatives are part of the larger family of thiadiazine structures, which have a molecular formula of C3H4N2S. The sulfur atom is adjacent to at least one ring nitrogen atom.

Chemical Reactions Analysis

The chemical reactions of similar compounds, such as 1,2,4-benzothiadiazine-1,1-dioxides, can be influenced by many functional groups attached to the ring. For instance, a halo group at the 7 and 8 positions of the ring can give active compounds.

Scientific Research Applications

Antibacterial Agent

Thiophene derivatives have been shown to possess antibacterial properties. . This suggests that your compound could potentially be explored for its antibacterial efficacy.

Polymer Electrolyte Enhancement

. The structural similarity suggests that N,2-Dimethyl-3,4-dihydro-2H-thieno[2,3-e][1,2]-thiazin-4-amine 1,1-dioxide hydrochloride could be investigated for use in enhancing the stability and performance of polymer electrolytes.

Ophthalmic Drug Precursor

. The compound may serve as a precursor or intermediate in the synthesis of new ophthalmic drugs.

Potassium Channel Activator

. Given the structural similarities, it’s plausible that your compound could be explored for its potential to modulate potassium channels.

Organic Electronics

. The compound you’re interested in may have applications in developing new materials for organic electronic devices.

Antifungal Agent

. This suggests that N,2-Dimethyl-3,4-dihydro-2H-thieno[2,3-e][1,2]-thiazin-4-amine 1,1-dioxide hydrochloride could also be investigated for antifungal properties.

Mechanism of Action

Target of Action

The primary targets of N,2-Dimethyl-3,4-dihydro-2H-thieno[2,3-e][1,2]-thiazin-4-amine 1,1-dioxide hydrochloride are various phytopathogenic fungi . The compound has been designed and synthesized as a potent fungicide candidate .

Mode of Action

The compound interacts with its targets by inhibiting their growth . It acts on the bc1 complex in the fungal respiratory chain, blocking electron transfer, which ultimately leads to the cessation of fungal growth .

Biochemical Pathways

The affected biochemical pathway is the fungal respiratory chain . By blocking electron transfer in this pathway, the compound prevents the fungi from producing the energy they need to grow and reproduce .

Pharmacokinetics

Its effectiveness at various concentrations suggests that it has good bioavailability .

Result of Action

The compound exhibits substantial and broad-spectrum antifungal activities against the tested phytopathogenic fungi . For example, it showed 100%, 80%, 90%, and 90% antifungal activity (in vitro) against Erysiphe graminis, Puccinia sorghi Schw., Colletotrichum lagenarium, and Pseudoperonospora cubensis at 300 μg/mL, respectively .

Future Directions

The future directions for research on thieno[3,2-e][1,2]thiazine derivatives and similar compounds could include further exploration of their potential applications in various fields, such as medicine and materials science. Additionally, the development of new synthetic methods and the study of their structure-activity relationships could also be areas of interest.